Cas no 1804844-60-7 (3-(Bromomethyl)-2-iodo-5-nitro-6-(trifluoromethoxy)pyridine)

• Product Name: 3-(Bromomethyl)-2-iodo-5-nitro-6-(trifluoromethoxy)pyridine
• CAS No: 1804844-60-7
• MF: C₇H₃BrF₃IN₂O₃
• MW: 426.914003610611
• CID: 4835463
• Update Time: 2025-05-24

3-(Bromomethyl)-2-iodo-5-nitro-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-iodo-5-nitro-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3BrF3IN2O3/c8-2-3-1-4(14(15)16)6(13-5(3)12)17-7(9,10)11/h1H,2H2
• InChI Key： MNQZBTCQGUQNJX-UHFFFAOYSA-N
• SMILES： IC1=C(CBr)C=C(C(=N1)OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 289
• XLogP3: 3.4
• Topological Polar Surface Area: 67.9

Additional information on 3-(Bromomethyl)-2-iodo-5-nitro-6-(trifluoromethoxy)pyridine

Research Briefing on 3-(Bromomethyl)-2-iodo-5-nitro-6-(trifluoromethoxy)pyridine (CAS: 1804844-60-7)

3-(Bromomethyl)-2-iodo-5-nitro-6-(trifluoromethoxy)pyridine (CAS: 1804844-60-7) is a halogenated pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound, characterized by its bromomethyl, iodo, nitro, and trifluoromethoxy substituents, serves as a versatile intermediate in the synthesis of complex molecules, particularly in the development of kinase inhibitors and other biologically active compounds.

Recent studies have highlighted the role of this compound in the synthesis of novel heterocyclic scaffolds. For instance, a 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the construction of pyridine-based inhibitors targeting tyrosine kinases, which are implicated in various cancers. The bromomethyl and iodo groups provide reactive sites for further functionalization, enabling the introduction of diverse pharmacophores. The nitro and trifluoromethoxy groups, on the other hand, contribute to the electron-withdrawing properties of the molecule, enhancing its binding affinity to target proteins.

In addition to its applications in kinase inhibitor development, 3-(Bromomethyl)-2-iodo-5-nitro-6-(trifluoromethoxy)pyridine has been explored in the context of agrochemical research. A study published in Pest Management Science (2024) reported its use as a precursor for the synthesis of herbicidal compounds with improved selectivity and environmental stability. The trifluoromethoxy group, in particular, was found to enhance the lipophilicity and metabolic stability of the resulting herbicides, making them more effective in field applications.

The synthetic routes to this compound have also been a subject of recent investigation. A 2024 paper in Organic Letters detailed an optimized protocol for its preparation, involving the bromination of a pre-functionalized pyridine core followed by iodination and nitration steps. The authors emphasized the importance of controlling reaction conditions to minimize side reactions and improve yields, which is critical for scaling up production in industrial settings.

Despite its promising applications, challenges remain in the handling and storage of 3-(Bromomethyl)-2-iodo-5-nitro-6-(trifluoromethoxy)pyridine due to its reactivity and potential instability under certain conditions. Future research directions may focus on developing more stable derivatives or alternative synthetic pathways to address these limitations. Overall, this compound represents a valuable tool in the toolkit of medicinal and agrochemical chemists, with ongoing studies likely to uncover further applications in the coming years.